Cas no 56562-67-5 (Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, chloride)
56562-67-5 structure
Product Name:Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, chloride
CAS No:56562-67-5
MF:C18H16ClNO
MW:297.778743743896
CID:348514
PubChem ID:21522961
Update Time:2025-04-19
Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, chloride Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, chloride
- 1-[(3-phenoxyphenyl)methyl]pyridin-1-ium,chloride
- DTXSID30615545
- 56562-67-5
- 1-[(3-Phenoxyphenyl)methyl]pyridin-1-ium chloride
- 3-phenoxybenzyl pyridinium chloride
- SCHEMBL11784304
- XNICSRPFAIGZAB-UHFFFAOYSA-M
-
- Inchi: 1S/C18H16NO.ClH/c1-3-9-17(10-4-1)20-18-11-7-8-16(14-18)15-19-12-5-2-6-13-19;/h1-14H,15H2;1H/q+1;/p-1
- InChI Key: XNICSRPFAIGZAB-UHFFFAOYSA-M
- SMILES: [Cl-].O(C1C=CC=CC=1)C1=CC=CC(=C1)C[N+]1C=CC=CC=1
Computed Properties
- Exact Mass: 280.9669
- Monoisotopic Mass: 297.0920418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- PSA: 13.11
Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, chloride Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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